molecular formula C21H18O2 B8624527 2,2-Dimethyl-4-(naphthalen-1-yl)-2H-1-benzopyran-7-ol CAS No. 62071-65-2

2,2-Dimethyl-4-(naphthalen-1-yl)-2H-1-benzopyran-7-ol

Cat. No.: B8624527
CAS No.: 62071-65-2
M. Wt: 302.4 g/mol
InChI Key: SNSKGNJICWNOKM-UHFFFAOYSA-N
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Description

2,2-Dimethyl-4-(naphthalen-1-yl)-2H-1-benzopyran-7-ol is a useful research compound. Its molecular formula is C21H18O2 and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

62071-65-2

Molecular Formula

C21H18O2

Molecular Weight

302.4 g/mol

IUPAC Name

2,2-dimethyl-4-naphthalen-1-ylchromen-7-ol

InChI

InChI=1S/C21H18O2/c1-21(2)13-19(18-11-10-15(22)12-20(18)23-21)17-9-5-7-14-6-3-4-8-16(14)17/h3-13,22H,1-2H3

InChI Key

SNSKGNJICWNOKM-UHFFFAOYSA-N

Canonical SMILES

CC1(C=C(C2=C(O1)C=C(C=C2)O)C3=CC=CC4=CC=CC=C43)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of methyl-lithium in ether (60 ml, 2 M solution) at room temperature was added over 0.5 hours 7-hydroxy-4-(1-naphthyl)coumarin (7.5 g, 0.025 moles). The reaction mixture was refluxed for 2 hours, allowed to cool and decomposed by the addition of dilute hydrochloric acid. The organic layer was separated, the aqueous layer extracted with ether (2x) and the combined organic extracts washed with water and dried. Removal of solvent gave the required title chromene as an orange oil (7.22 g, 95%).
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0 (± 1) mol
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7.5 g
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60 mL
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Yield
95%

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